Ethyl (R)-2-((2R,3R,5R)-2-allyl-5-phenyltetrahydrofuran-3-YL)-2-((4-methylphenyl)sulfonamido)acetate

• Molecular Formula: C24H29NO5S
• Molecular Weight: 443.6 g/mol
• IUPAC Name: ethyl (2R)-2-[(4-methylphenyl)sulfonylamino]-2-[(2R,3R,5R)-5-phenyl-2-prop-2-enyloxolan-3-yl]acetate
• InChI: InChI=1S/C24H29NO5S/c1-4-9-21-20(16-22(30-21)18-10-7-6-8-11-18)23(24(26)29-5-2)25-31(27,28)19-14-12-17(3)13-15-19/h4,6-8,10-15,20-23,25H,1,5,9,16H2,2-3H3/t20-,21+,22+,23+/m0/s1
• InChI Key: WFOIBMYWXHKINN-WBADGQHESA-N
• Isomeric SMILES: CCOC(=O)[C@@H]([C@H]1C[C@@H](O[C@@H]1CC=C)C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)C
• Canonical SMILES: CCOC(=O)C(C1CC(OC1CC=C)C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)C

Description

Ethyl ®-2-((2R,3R,5R)-2-allyl-5-phenyltetrahydrofuran-3-YL)-2-((4-methylphenyl)sulfonamido)acetate is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a unique structure that includes a tetrahydrofuran ring, an allyl group, and a sulfonamido group, making it an interesting subject for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl ®-2-((2R,3R,5R)-2-allyl-5-phenyltetrahydrofuran-3-YL)-2-((4-methylphenyl)sulfonamido)acetate typically involves multiple steps, including the formation of the tetrahydrofuran ring, the introduction of the allyl and phenyl groups, and the attachment of the sulfonamido group. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods aim to optimize the yield and purity of the compound while minimizing the production costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

Ethyl ®-2-((2R,3R,5R)-2-allyl-5-phenyltetrahydrofuran-3-YL)-2-((4-methylphenyl)sulfonamido)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

Ethyl ®-2-((2R,3R,5R)-2-allyl-5-phenyltetrahydrofuran-3-YL)-2-((4-methylphenyl)sulfonamido)acetate has several scientific research applications, including:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be used to investigate biological pathways and interactions, particularly those involving sulfonamido and allyl groups.

Medicine: The compound’s unique structure makes it a potential candidate for drug development, particularly in targeting specific enzymes or receptors.

Industry: It can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Ethyl ®-2-((2R,3R,5R)-2-allyl-5-phenyltetrahydrofuran-3-YL)-2-((4-methylphenyl)sulfonamido)acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other tetrahydrofuran derivatives, sulfonamido compounds, and allyl-substituted molecules. Examples include:

• Tetrahydrofuran-2-carboxylic acid derivatives
• Sulfonamidoacetates
• Allylphenyl compounds

Uniqueness

Ethyl ®-2-((2R,3R,5R)-2-allyl-5-phenyltetrahydrofuran-3-YL)-2-((4-methylphenyl)sulfonamido)acetate is unique due to its combination of functional groups and stereochemistry. This uniqueness allows it to participate in a wide range of chemical reactions and interact with specific biological targets, making it a valuable compound for scientific research and industrial applications.